Cas no 848462-70-4 (2-(2-amino-1,3-thiazol-5-yl)methylbenzonitrile)

• Product Name: 2-(2-amino-1,3-thiazol-5-yl)methylbenzonitrile
• CAS No: 848462-70-4
• MF: C₁₁H₉N₃S
• MW: 215.274260282516
• MDL: MFCD09051012
• CID: 2144293
• PubChem ID: 16778522
• Update Time: 2025-04-21

2-(2-amino-1,3-thiazol-5-yl)methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-cyano-benzyl)-thiazol-2-ylamine
• 2-(2-amino-1,3-thiazol-5-yl)methylbenzonitrile
• SCHEMBL233873
• 2-[(2-AMINO-1,3-THIAZOL-5-YL)METHYL]BENZONITRILE
• 848462-70-4
• EN300-2100152
• CHEMBL4866982
• DB-316834
• AKOS000134859

• MDL： MFCD09051012
• Inchi： 1S/C11H9N3S/c12-6-9-4-2-1-3-8(9)5-10-7-14-11(13)15-10/h1-4,7H,5H2,(H2,13,14)
• InChI Key： OKSWEXUXMSNDEZ-UHFFFAOYSA-N
• SMILES： S1C(N)=NC=C1CC1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 215.05171847Da
• Monoisotopic Mass: 215.05171847Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 90.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles